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Compound of Interest

Compound Name: tert-Butyl 6-chloronicotinate

Cat. No.: B169621 Get Quote

An In-depth Technical Guide to tert-Butyl 6-chloronicotinate: Safety, Handling, and

Experimental Protocols

This technical guide provides comprehensive safety data, handling procedures, and

experimental protocols for tert-Butyl 6-chloronicotinate (CAS No: 115309-57-4). The

information is intended for researchers, scientists, and professionals in drug development to

ensure the safe and effective use of this compound.

Chemical Identification and Properties
tert-Butyl 6-chloronicotinate is a solid chemical compound used in industrial and scientific

research.[1]

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 115309-57-4 [2]

Molecular Formula C₁₀H₁₂ClNO₂ [2]

Molecular Weight 213.66 g/mol [2]

Synonyms

tert-butyl 6-chloropyridine-3-

carboxylate, 6-Chloronicotinic

acid tert-butyl ester

[1]

Appearance White to off-white solid [3]

Melting Point 53-54 °C [3]

Boiling Point
270.7 ± 20.0 °C at 760 mmHg

(Predicted)
[3]

Density 1.173 ± 0.06 g/cm³ (Predicted) [3]

Purity 97%

Hazard Identification and Safety
The compound is classified as harmful and an irritant. The GHS classification indicates it is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[4]

Table 2: GHS Hazard Classification
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Pictogram Signal Word Hazard Class Hazard Statements

GHS07 (Exclamation

Mark)
Warning

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed[4]

Skin irritation

(Category 2)

H315: Causes skin

irritation[4]

Eye irritation

(Category 2A)

H319: Causes serious

eye irritation[4]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation[4]

Safe Handling and Storage
Proper handling and storage are crucial to minimize risk. This includes using appropriate

personal protective equipment (PPE) and adhering to storage guidelines.

Personal Protective Equipment (PPE)
Personnel must wear suitable protective clothing and equipment to prevent exposure.[1]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Required Equipment
Specifications and
Guidelines

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1]

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1][5]

Gloves must be inspected for

integrity before use.[1][5] Wash

and dry hands after handling.

[1]

Body Protection

Fire/flame resistant and

impervious clothing; laboratory

coat.[1][5]

To be worn for all procedures

to protect against splashes

and spills.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.[1][6]

If exposure limits are exceeded

or irritation occurs, a full-face

respirator should be used.[1]

Handling and Storage Conditions
Safe laboratory practices should always be followed.

Handling: Handle in a well-ventilated place.[1] Avoid contact with skin and eyes and prevent

the formation of dust and aerosols.[1] Use non-sparking tools and take measures to prevent

fire caused by electrostatic discharge.[1][7]

Storage: Store in a tightly closed container under an inert atmosphere (nitrogen or Argon) at

2-8°C.[3][8] Keep in a dry, cool, and well-ventilated place.[6]
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Preparation

Handling

Storage & Disposal

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Avoid Dust Formation &
Contact with Skin/Eyes

Store in Tightly Sealed Container
(2-8°C, Inert Atmosphere)

Dispose of Waste per
Regulations
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Exposure Route

Immediate Action

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Remove Clothing

Wash with Soap & Water
Rinse Eyes for 15 min

Remove Contacts
Rinse Mouth with Water

Seek Medical Attention

if symptoms persist if irritation occurs
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Reactants & Solvent

6-Chloronicotinic Acid

1. Dissolve reactants in THF
2. Reflux for 3 hours

DMAP (catalyst) THF (solvent)

3. Add di-tert-butyl dicarbonate dropwise

Di-tert-butyl dicarbonate

4. Continue reflux for 3 hours

Product:
tert-Butyl 6-chloronicotinate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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